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Compound of Interest

Compound Name:
4-Hydroxy-3-iodo-5-

methoxybenzonitrile

CAS No.: 834907-45-8

Cat. No.: B1342704

Get Quote

Executive Summary & Compound Identity
4-Hydroxy-3-iodo-5-methoxybenzonitrile is a critical intermediate in the synthesis of

catechol-O-methyltransferase (COMT) inhibitors and radiolabeled pharmaceutical tracers. Its

structural uniqueness lies in the asymmetric substitution of the phenolic ring, where the

electron-withdrawing nitrile group (CN) and the heavy iodine atom create distinct spectroscopic

signatures.
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Property Data

IUPAC Name 4-Hydroxy-3-iodo-5-methoxybenzonitrile

Common Name 5-Iodovanillonitrile

CAS Registry 834907-45-8

Molecular Formula C₈H₆INO₂

Molecular Weight 275.04 g/mol

Appearance Colorless to pale yellow crystalline solid

Melting Point 131–133 °C (Lit.), 128–129 °C (Exp.)

Structural Context & Synthesis Workflow
Understanding the synthesis is vital for identifying potential impurities (e.g., unreacted

vanillonitrile or di-iodinated byproducts) in spectroscopic data. The compound is typically

synthesized via the electrophilic aromatic iodination of vanillonitrile.
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Figure 1: Synthetic pathway highlighting the origin of the target compound and potential

impurities.

Nuclear Magnetic Resonance (NMR) Profiling
The NMR data below is based on measurements in Chloroform-d (CDCl₃). The asymmetry of

the molecule results in distinct meta-coupled aromatic doublets.
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Proton NMR (¹H NMR)
Instrument Frequency: 270–400 MHz Solvent: CDCl₃ (δ 7.26 ppm reference)

Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Structural
Context

7.64 Doublet (d) 1H 1.6 Hz H-2

Aromatic

proton

between I

and CN.

Deshielded

by ortho-

Iodine and

para-CN.

7.06 Doublet (d) 1H 1.6 Hz H-6

Aromatic

proton

between

OMe and CN.

6.57
Broad Singlet

(s)
1H - OH

Phenolic

hydroxyl.[1]

Shift is

concentration

/solvent

dependent.

3.94 Singlet (s) 3H - OMe
Methoxy

group at C-5.

Key Diagnostic Feature: The coupling constant (

Hz) confirms the meta relationship between H-2 and H-6. A para substitution pattern would
yield a much larger coupling constant (~8 Hz), while ortho would be ~8-9 Hz.

Carbon NMR (¹³C NMR)
Instrument Frequency: 100 MHz Solvent: CDCl₃ (δ 77.16 ppm reference)
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Shift (δ ppm) Assignment Interpretation

150.0 C-4
Phenolic carbon (ipso to OH).

Deshielded by oxygen.

145.7 C-5
Methoxy-bearing carbon (ipso

to OMe).

135.2 C-2

Aromatic CH.[1] Deshielded

relative to benzene due to

electronic effects of CN and I.

117.6 CN
Nitrile carbon. Characteristic

region for aryl nitriles.

113.4 C-6 Aromatic CH (ortho to OMe).

105.1 C-1

Quaternary carbon (ipso to

CN). Shielded by resonance

interaction with CN.

80.9 C-3

Diagnostic: Iodine-bearing

carbon. Heavily shielded due

to the "Heavy Atom Effect" of

Iodine.

56.6 OMe Methoxy methyl carbon.

Vibrational Spectroscopy (IR)
The Infrared spectrum provides rapid confirmation of functional groups, particularly the nitrile

and phenolic moieties.

Sample Preparation Protocol:

Method: Potassium Bromide (KBr) Pellet.

Ratio: Mix ~1 mg of sample with 100 mg of spectroscopic grade KBr.

Compression: Press at 10 tons for 2 minutes to form a transparent disk.
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Wavenumber
(cm⁻¹)

Vibration Mode Intensity Notes

3313 O-H Stretch Broad, Medium

Phenolic OH.

Broadening indicates

hydrogen bonding.

3010 C-H Stretch Weak Aromatic C-H stretch.

2231 C≡N Stretch Sharp, Strong

Diagnostic:

Unmistakable nitrile

peak. Differentiates

from aldehyde

precursors (which

show C=O ~1680).

1595, 1573 C=C Ring Stretch Medium
Aromatic skeletal

vibrations.

1284, 1041 C-O Stretch Strong

Aryl-alkyl ether (OMe)

and Phenol (C-OH)

stretches.

856, 821 C-H Bend Medium

Out-of-plane bending,

indicative of

substituted benzene.

615 C-I Stretch Weak

Carbon-Iodine stretch

(often difficult to

assign definitively in

fingerprint region).

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and the presence of iodine (monoisotopic

mass 127).

Method: Electron Impact (EI) or Fast Atom Bombardment (FAB). Molecular Ion: [M]⁺ = 275

(based on ¹²⁷I, ¹⁶O, ¹⁴N).
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Fragmentation Logic Diagram
Molecular Ion [M]+

m/z 275
(C8H6INO2)

[M - CH3]+
m/z 260

(Loss of Methyl)

- •CH3 (15)

[M - I]+
m/z 148

(Loss of Iodine)

- •I (127)

[M - CH3 - CO]+
m/z 232

(Quinoid formation)

- CO (28)

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for EI-MS analysis.

m/z Identity Interpretation

275 [M]⁺
Molecular ion. Base peak or

high intensity.

260 [M - CH₃]⁺
Loss of methyl radical from

methoxy group.

148 [M - I]⁺

Loss of iodine radical.

Distinctive large mass loss

(127 Da).

127 [I]⁺
Iodine cation (often seen in

high energy EI).

Experimental Protocols for Validation
Protocol A: 1H NMR Sample Preparation
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Drying: Ensure the solid sample is dried under high vacuum (0.1 mbar) for 4 hours to remove

solvent traces (water/ethanol) that obscure the OH region.

Dissolution: Weigh 10–15 mg of 4-Hydroxy-3-iodo-5-methoxybenzonitrile into a clean vial.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS as an internal standard.

Transfer: Transfer to a 5 mm NMR tube. Cap immediately to prevent evaporation and

moisture uptake.

Acquisition: Acquire at 298 K with a minimum of 16 scans to ensure high signal-to-noise ratio

for the minor ¹³C satellites if needed.

Protocol B: Thin Layer Chromatography (TLC)
Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Petroleum Ether : Ethyl Acetate (3:1).

Detection: UV Light (254 nm).

Expected Rf: ~0.45 – 0.50 (Distinct from Vanillonitrile Rf ~0.35 due to increased lipophilicity

from Iodine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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